3-(2,2-Difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride

• IUPAC Name: 3-(2,2-difluoroethyl)-8-azabicyclo[3.2.1]octane;hydrochloride
• InChI: InChI=1S/C9H15F2N.ClH/c10-9(11)5-6-3-7-1-2-8(4-6)12-7;/h6-9,12H,1-5H2;1H
• InChI Key: UMGOZZHLGPDCPH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)CC(F)F.Cl
• Molecular Formula: C9H16ClF2N
• Molecular Weight: 211.68 g/mol
• CAS RN: 2089258-35-3

Description

“3-(2,2-Difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride” is a chemical compound with the CAS Number: 1779942-70-9. It is a white solid with a molecular weight of 183.63. The IUPAC name for this compound is (1R,5S)-8,8-difluoro-3-azabicyclo [3.2.1]octane hydrochloride.

Synthesis Analysis

The synthesis of similar bicyclo[3.2.1]octane systems has been achieved through various methods. One approach involves an intramolecular Diels-Alder reaction of a 5-vinyl-1,3-cyclohexadiene and a cyclopropane ring opening. Another method involves the double Michael addition (DMA) of carbon nucleophiles to 7 and 8-membered ring dienones.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various computational chemistry methods. The geometric structure calculations are typically performed at different levels of theory, such as B3LYP/6-311G(d,p), B3P86/6-311G(d,p), B3LYP/6-31G(d), and B3PW91/6-31G(d,p).

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and varied. For instance, the synthesis of complex bicyclo[3.2.1]octane scaffolds involves the reaction of readily accessible vinylogous carbonates with N-substituted hydroxylamine hydrochlorides via intramolecular 1,3-dipolar nitrone cycloaddition reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, physical form, and storage temperature. It has a molecular weight of 183.63 and is a white solid. It should be stored at 0-8°C.

Scientific Research Applications

Synthesis and Pharmacological Study

Researchers have synthesized and studied a series of compounds related to 3-azabicyclo[3.2.1]octane, exploring their structural, conformational, and pharmacological properties. These studies involve the synthesis of various esters and quaternary derivatives, analyzed through spectroscopy and X-ray diffraction, to understand their preferred conformations and potential pharmacological applications, such as antagonizing acetylcholine-induced contractions in guinea pig ileum. An initial structure-activity relationship was proposed based on these findings (Izquierdo et al., 1991).

Structural Studies

Further investigations into the structural aspects of related compounds have been conducted through NMR spectroscopy and X-ray diffraction. These studies aimed to understand the detailed molecular structure and conformation of esters derived from azabicyclo[3.2.1]octane, contributing to the knowledge base necessary for developing new pharmaceuticals and materials (Arias-Pérez et al., 2001).

Chemical Reactions and Methodologies

Research has also focused on developing new chemical reactions and methodologies using azabicyclo[3.2.1]octane derivatives. These include innovative synthetic routes for creating complex molecular structures, exploring electrophilic fluorination reactions, and investigating the reactivity and applications of specific azabicyclo[3.2.1]octane salts in synthesis. Such studies provide valuable insights into the versatile chemistry of these compounds and their potential utility in various scientific and industrial applications (Umemoto & Nagayoshi, 1996).

Application in Synthesis of Diverse Molecules

The versatility of azabicyclo[3.2.1]octane derivatives is further demonstrated in their application to synthesize a wide range of other molecules, including pharmaceuticals and materials with specific properties. These applications are based on the unique reactivity patterns of the azabicyclo[3.2.1]octane framework, enabling the construction of molecules with precise structural and functional characteristics required for targeted scientific and technological objectives (Singh et al., 2007).

Safety and Hazards

This compound may be corrosive to metals and can cause severe skin burns and eye damage. It may also cause respiratory irritation. Therefore, it should be handled with care, using appropriate personal protective equipment.